Cas no 57169-99-0 (Potassium, (1-phenyl-2-propenyl)-)
57169-99-0 structure
Product Name:Potassium, (1-phenyl-2-propenyl)-
CAS No:57169-99-0
MF:C9H9K
MW:156.266063451767
CID:346302
PubChem ID:71444296
Update Time:2025-04-19
Potassium, (1-phenyl-2-propenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Potassium, (1-phenyl-2-propenyl)-
- potassium,prop-2-enylbenzene
- 57169-99-0
- DTXSID70853085
- Potassium 1-phenylprop-2-en-1-ide
-
- Inchi: 1S/C9H9.K/c1-2-6-9-7-4-3-5-8-9;/h2-8H,1H2;/q-1;+1
- InChI Key: XYEUXRITNXUEEX-UHFFFAOYSA-N
- SMILES: [K+].C1(C=CC=CC=1)[CH-]C=C
Computed Properties
- Exact Mass: 156.03417
- Monoisotopic Mass: 156.03413177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 82.7
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Potassium, (1-phenyl-2-propenyl)- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
57169-99-0 (Potassium, (1-phenyl-2-propenyl)-) Related Products
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